6-Chloro-1,2,3,4-tetrahydro-2,7-naphthyridine hydrochloride

• IUPAC Name: 6-chloro-1,2,3,4-tetrahydro-2,7-naphthyridine;hydrochloride
• InChI: InChI=1S/C8H9ClN2.ClH/c9-8-3-6-1-2-10-4-7(6)5-11-8;/h3,5,10H,1-2,4H2;1H
• InChI Key: LCPAVOYVKOMZGV-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=CN=C(C=C21)Cl.Cl
• Molecular Formula: C8H10Cl2N2
• Molecular Weight: 205.08 g/mol
• CAS RN: 1335053-26-3

Description

6-Chloro-1,2,3,4-tetrahydro-2,7-naphthyridine hydrochloride is a chemical compound. It is a derivative of the 1,5-naphthyridine family, which is significant in the field of medicinal chemistry due to its wide range of biological activities.

Synthesis Analysis

The synthesis of 1,5-naphthyridine derivatives, such as this compound, has been a subject of study for many years. Tetrahydro- and decahydro-1,5-naphthyridines can be easily oxidized to the aromatic 1,5-naphthyridines. The oxidation of 1,2,3,4-tetrahydro-1,5-naphthyridines may afford 1,5-naphthyridines at high temperatures.

Chemical Reactions Analysis

The reactivity of 1,5-naphthyridine derivatives has been studied extensively. These compounds react with electrophilic or nucleophilic reagents, undergo oxidations, reductions, cross-coupling reactions, modification of side chains, or formation of metal complexes.

Mechanism of Action

6-Chloro-1,2,3,4-tetrahydro-2,7-naphthyridine hydrochloride is believed to act as an inhibitor of several enzymes, including cytochrome P450, caspase-3, and thymidine kinase. It is also believed to act as an agonist of the G-protein coupled receptor GPR55. Additionally, this compound has been shown to inhibit the activity of certain calcium channels, which may explain its effects on calcium metabolism.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including cytochrome P450, caspase-3, and thymidine kinase. It has also been shown to act as an agonist of the G-protein coupled receptor GPR55. Additionally, this compound has been shown to inhibit the activity of certain calcium channels, which may explain its effects on calcium metabolism.

Advantages and Limitations for Lab Experiments

The use of 6-Chloro-1,2,3,4-tetrahydro-2,7-naphthyridine hydrochloride in laboratory experiments has both advantages and limitations. One advantage of this compound is that it is relatively easy to synthesize, and it is available in a number of different forms. Additionally, this compound is relatively stable, and it has a low toxicity. However, this compound does have some limitations. For example, it is not very soluble in water, and it has a relatively low bioavailability. Additionally, this compound is not very effective at low concentrations, and it has a short half-life.

Future Directions

There are a number of potential future directions for the use of 6-Chloro-1,2,3,4-tetrahydro-2,7-naphthyridine hydrochloride. One potential direction is to use this compound as a drug delivery system. Additionally, this compound could be used to study a variety of physiological processes, such as the regulation of blood pressure and the regulation of calcium metabolism. Additionally, this compound could be used in the study of drug absorption and metabolism, as well as in the study of drug-drug interactions. Finally, this compound could be used in the development of new drugs and drug delivery systems.

Scientific Research Applications

6-Chloro-1,2,3,4-tetrahydro-2,7-naphthyridine hydrochloride has been used in a variety of scientific research applications. It has been used in the study of enzymes, proteins, and cell membranes, as well as in the study of metabolic pathways. It has also been used in the study of various physiological processes, such as the regulation of blood pressure and the regulation of calcium metabolism. Additionally, this compound has been used in the study of drug absorption and metabolism, as well as in the study of drug-drug interactions.